Cas no 2092529-89-8 (3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one)

• Product Name: 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one
• CAS No: 2092529-89-8
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5723156
• PubChem ID: 121199585
• Update Time: 2025-05-25

3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one
• AKOS026707053
• 3-chloro-1-(3-methoxyphenyl)pyrazin-2-one
• 2092529-89-8
• starbld0027921
• F1907-1560
• 2(1H)-Pyrazinone, 3-chloro-1-(3-methoxyphenyl)-

• Inchi： 1S/C11H9ClN2O2/c1-16-9-4-2-3-8(7-9)14-6-5-13-10(12)11(14)15/h2-7H,1H3
• InChI Key： DPPRVXQSYNDQOX-UHFFFAOYSA-N
• SMILES： ClC1C(N(C=CN=1)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 376.1±44.0 °C(Predicted)
• pka: -2.29±0.40(Predicted)

Additional information on 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one

Research Briefing on 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one (CAS: 2092529-89-8): Recent Advances and Applications

3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one (CAS: 2092529-89-8) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the versatility of 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one as a building block for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, particularly targeting aberrant signaling pathways in cancer. The compound's unique pyrazinone core and chloro-methoxyphenyl substituent contribute to its ability to interact with key amino acid residues in the ATP-binding pockets of various kinases.

In terms of synthetic accessibility, researchers have developed optimized routes for the production of 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one with improved yields and purity. A recent patent (WO2023056789) describes a novel one-pot synthesis method that reduces byproduct formation and enhances scalability, making it more attractive for industrial applications. The compound's stability under physiological conditions has also been characterized, with promising results for its use in in vivo studies.

From a pharmacological perspective, structure-activity relationship (SAR) studies have revealed that modifications at the 3-chloro and 1-phenyl positions significantly influence the compound's biological activity. Computational docking studies suggest that the methoxy group at the meta-position of the phenyl ring enhances binding affinity to several disease-relevant targets, including inflammatory mediators and viral proteases. This has spurred interest in developing derivatives for applications beyond oncology, such as in antiviral and anti-inflammatory therapies.

The safety profile of 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one has been preliminarily assessed in cellular models, showing favorable cytotoxicity indices in normal cell lines compared to cancerous ones. However, researchers emphasize the need for more comprehensive toxicological studies before clinical translation. Current investigations are exploring its potential as part of combination therapies and in drug conjugates to enhance target specificity.

Looking forward, the unique chemical properties of 3-chloro-1-(3-methoxyphenyl)pyrazin-2(1H)-one position it as a promising scaffold for the development of next-generation therapeutics. Ongoing research is focusing on expanding its applications to neurodegenerative diseases and metabolic disorders, leveraging its ability to cross biological barriers. The compound's patent landscape is rapidly evolving, with several pharmaceutical companies filing applications for novel derivatives and formulations.